3-Bromo-4-chloro-5-methylbenzoic acid
Overview
Description
3-Bromo-4-chloro-5-methylbenzoic acid is a chemical compound used in the synthesis of biphenyl amides, 2-benzazepine-4-acetic acid derivative, as an analog of the potent, nonpeptide GPIIb/IIIa antagonist, O-spiro C-aryl glucosides . It is also used as a catalytic agent and petrochemical additive .
Molecular Structure Analysis
The molecular formula of 3-Bromo-4-chloro-5-methylbenzoic acid is C8H6BrClO2 . The InChI code is 1S/C8H6BrClO2/c1-4-2-5(8(11)12)3-6(9)7(4)10/h2-3H,1H3,(H,11,12) .Physical And Chemical Properties Analysis
The physical form of 3-Bromo-4-chloro-5-methylbenzoic acid is solid . It has a molecular weight of 249.49 . The storage temperature is 2-8°C .Scientific Research Applications
Synthesis of Biphenyl Amides
This compound has been used in the synthesis of biphenyl amides . Biphenyl amides are important in medicinal chemistry and have a wide range of biological activities.
Synthesis of 2-Benzazepine-4-acetic Acid Derivative
It is also used in the synthesis of 2-benzazepine-4-acetic acid derivatives . These derivatives are known for their anti-inflammatory, analgesic, and antipyretic properties.
Analog of GPIIb/IIIa Antagonist
The compound serves as an analog of the potent, nonpeptide GPIIb/IIIa antagonist . GPIIb/IIIa antagonists are a class of antiplatelet agents that prevent platelet aggregation and thrombus formation in the blood vessels.
Synthesis of O-Spiro C-Aryl Glucosides
3-Bromo-4-chloro-5-methylbenzoic acid is used in the synthesis of O-spiro C-aryl glucosides . These compounds are known for their antidiabetic properties.
Catalytic Agent
This compound is used as a catalytic agent . In chemistry, catalysts are substances that increase the rate of a chemical reaction without themselves undergoing any permanent chemical change.
Petrochemical Additive
It is also used as a petrochemical additive . Additives are substances that are added to petroleum products to enhance their performance, improve their stability, or change their properties.
Safety And Hazards
properties
IUPAC Name |
3-bromo-4-chloro-5-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrClO2/c1-4-2-5(8(11)12)3-6(9)7(4)10/h2-3H,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OELFGMMFLSYNMM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Cl)Br)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.49 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-4-chloro-5-methylbenzoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Methylspiro[indole-3,4'-piperidin]-2(1H)-one hydrochloride; 95%](/img/structure/B6333445.png)
